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Introduction

The CMD178, a passive double-balanced mixer, is a fundamental component for frequency
upconversion in modern satellite communication payloads.[1][2] Its wide operational frequency
range, high isolation, and low conversion loss make it an ideal candidate for converting
intermediate frequencies (IF) to the Ku-band and higher frequencies utilized for satellite
uplinks.[1][2][3] This document provides detailed application notes and protocols for
researchers, scientists, and drug development professionals leveraging the CMD178 in space-
borne communication systems.

In satellite communications, frequency upconversion is a critical process that shifts a lower-
frequency signal to a higher frequency suitable for transmission to a satellite.[4][5] This is
necessary to align with the satellite's transponder requirements and to enable efficient data
transmission over long distances.[4] The CMD178 facilitates this by mixing the IF signal with a
local oscillator (LO) signal to produce the desired radio frequency (RF) output.

Key Features of the CMD178 for Space Applications:

» Wide Frequency Range: The CMD178 operates from 11 to 21 GHz, covering various satellite
communication bands.[1][2][3]
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» High Isolation: The mixer exhibits high isolation between the LO, RF, and IF ports, minimizing
signal leakage and interference.[1][2][3]

e Low Conversion Loss: A low conversion loss of typically 6 dB ensures efficient power transfer
from the IF to the RF signal.[2][3]

o Passive Double-Balanced Topology: This design provides excellent linearity and reduces
spurious products, which is crucial for maintaining signal integrity in dense satellite
communication environments.[1][2]

 Suitability for Space: The CMD178 is designated for use in space applications, implying it
meets the stringent requirements for reliability and performance in harsh environments.[1][6]

Quantitative Data Summary

The following tables summarize the key electrical performance characteristics of the CMD178,
as specified in its datasheet. This data is essential for system-level design and performance
simulations.

Table 1: Electrical Performance at 25°C (IF = 100 MHz, LO = +13 dBm)
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Parameter Min. Typ. Max. Units
Frequenc
g y 11 - 21 GHz
Range, RF & LO
Frequenc
a y DC - 6 GHz
Range, IF
Conversion Loss - 6 - dB
Noise Figure
- 6 - dB
(SSB)
LO to RF
) - 45 - dB
Isolation
LO to IF Isolation - 45 - dB
RF to IF Isolation - 26 - dB
Input P1dB - 9 - dBm
Input IP3 - 16 - dBm

Note: Data is based on downconverter measurements, which are indicative of upconverter
performance.

Table 2: Absolute Maximum Ratings

Parameter Rating

RF / IF Input Power +22 dBm

LO Drive +22 dBm
Operating Temperature -40to 85 °C
Storage Temperature -551t0 150 °C

Exceeding these ratings may cause permanent damage to the device.[2]
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Experimental Protocols

This section outlines a detailed methodology for characterizing the CMD178 in a frequency
upconversion application for a satellite communication system.

Objective: To verify the upconversion performance of the CMD178 by measuring conversion
gain, output power, and spectral purity.

Materials:

e CMD178 Evaluation Board (e.g., CMD178C3-EVB)
» Signal Generator (for IF signal)

e Local Oscillator (LO) Signal Source

e Spectrum Analyzer

e Power Meter

o DC Power Supply

» 50Q Coaxial Cables and Adapters

e Attenuators

Protocol for Frequency Upconversion Characterization:

» Test Setup Configuration:

o

Connect the IF signal generator to the IF port of the CMD178 evaluation board.

o

Connect the LO signal source to the LO port of the CMD178.

[¢]

Connect the RF port of the CMD178 to the input of the spectrum analyzer. A suitable
attenuator may be required to protect the spectrum analyzer.

[¢]

Use a power meter to accurately measure input and output power levels.
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» Setting Initial Conditions:

o Set the IF signal generator to the desired intermediate frequency (e.g., 1 GHz) and power
level (e.g., -10 dBm).

o Set the LO signal source to the required local oscillator frequency. For example, to achieve
an RF output of 14 GHz with a 1 GHz IF, the LO should be set to 13 GHz.

o Set the LO power level to +13 dBm.
o Measurement of Conversion Gain:

o Measure the power of the upconverted RF signal (upper sideband) on the spectrum
analyzer.

o Calculate the conversion gain using the formula: Conversion Gain (dB) = P_RF (dBm) -
P_IF (dBm)

o Compare the measured conversion gain with the datasheet value. Note that for a passive
mixer, conversion "gain" will be a negative value, representing a loss.

e Spectral Purity Analysis:
o On the spectrum analyzer, observe the output spectrum.

o ldentify and measure the power of the desired RF output (upper sideband), the LO
leakage, the IF leakage, and any unwanted sidebands or spurious signals.

o The high isolation of the CMD178 should result in significant suppression of the LO and IF
signals at the RF port.

e 1 dB Compression Point (P1dB) Measurement:
o Gradually increase the input power from the IF signal generator.

o Monitor the output power of the RF signal.
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o The input P1dB is the input power level at which the conversion gain has decreased by 1
dB from its small-signal value.
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Caption: Signal flow for a typical satellite uplink using the CMD178 for upconversion.

Experimental Workflow
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Caption: Workflow for characterizing the CMD178's upconversion performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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